Cas no 6222-19-1 (hexane-1,6-diyl dibutanoate)

• Product Name: hexane-1,6-diyl dibutanoate
• CAS No: 6222-19-1
• MF: C₁₄H₂₆O₄
• MW: 258.353845119476
• CID: 1636507
• PubChem ID: 245411
• Update Time: 2025-04-21

hexane-1,6-diyl dibutanoate Chemical and Physical Properties

Names and Identifiers

• hexane-1,6-diyl dibutanoate
• 6-butanoyloxyhexyl butanoate
• NSC57363
• DTXSID40288709
• NSC-57363
• Butanoic acid, 1,6-hexanediyl ester (9CI)
• 6222-19-1
• DS-009028
• NCIOpen2_002411
• SCHEMBL420094

• Inchi： 1S/C14H26O4/c1-3-9-13(15)17-11-7-5-6-8-12-18-14(16)10-4-2/h3-12H2,1-2H3
• InChI Key： QVTMHQILPALTKK-UHFFFAOYSA-N
• SMILES： O(C(CCC)=O)CCCCCCOC(CCC)=O

Computed Properties

• Exact Mass: 258.18318
• Monoisotopic Mass: 258.183
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 13
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• Density: 0.969
• Boiling Point: 333.3°C at 760 mmHg
• Flash Point: 155.2°C
• Refractive Index: 1.441
• PSA: 52.6